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Compound Name: 2-furaldehyde oxime
CAS No.: 1121-47-7
Cat. No.: B074160
Get Quote
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As a Senior Application Scientist, it is imperative to extend our support beyond the point of
sale, ensuring our partners in research and development can operate safely and in full
compliance with regulatory standards. The proper management of chemical waste is not
merely a logistical task but a cornerstone of responsible science. This guide provides a
detailed, step-by-step protocol for the disposal of 2-furaldehyde oxime, grounded in
established safety principles and regulatory requirements. The structure of this document is
designed to be intuitive, explaining not just the "how" but the critical "why" behind each
procedural step.

Section 1: Hazard Identification and Risk
Assessment

A thorough understanding of a chemical's hazard profile is the foundation of its safe
management. While 2-furaldehyde oxime itself has limited published toxicity data, a
conservative approach necessitates evaluating the well-documented hazards of its parent
compound, 2-furaldehyde (furfural), and the general risks associated with oxime compounds.
This substance must be handled as hazardous waste.
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Key Causality: The structural similarity to 2-furaldehyde, a compound with known toxicity,
dictates that 2-furaldehyde oxime be managed with a high degree of caution.[1][2] Heating
oxime compounds can lead to decomposition, emitting toxic nitrogen oxides (NOXx), which
necessitates avoiding heat sources during storage and disposal.[3]

Table 1: Comparative Hazard Profile

2-Furaldehyde (Furfural) -

Property 2-Furaldehyde Oxime
Parent Compound
CAS Number 1121-47-7[4][5][6] 98-01-1[2][7]
Molecular Formula CsHsNO2[4][5][6] CsHaO2[7]
) Oily, colorless to light yellow
Appearance Solid

liquid[7]

) ) Toxic if swallowed or inhaled;
Poison by intravenous route; _ _ _
) harmful in contact with skin;
moderately toxic by ) ]
) ) ) ) causes serious eye and skin
Primary Hazards intraperitoneal route.[3] Emits S
) irritation; suspected
toxic NOx fumes upon ] o
carcinogen; flammable liquid

decomposition.[3] and vapor [1][2][7]&]

Assumed similar to parent o
o Strong oxidizing agents, strong
o compound: Strong oxidizing ) )
Incompatibilities ) acids, strong bases, alkalies.
agents, strong acids, strong 7

bases.[7]

Emits toxic fumes of nitrogen Produces carbon monoxide
Decomposition oxides (NOx) when heated to and carbon dioxide upon

decomposition.[3] combustion.[7]

Section 2: Pre-Disposal Planning and Waste
Minimization

Effective waste management begins before the first drop of waste is generated. Adherence to
your institution's specific guidelines is paramount.
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» Consult Institutional Policy: Before beginning any work, review your organization's Chemical
Hygiene Plan (CHP) and consult with your Environmental Health & Safety (EHS)
department.[9][10] These documents provide site-specific procedures that align with federal
and local regulations.

o Waste Minimization: The most effective disposal strategy is to minimize waste generation.
Prepare solutions and use quantities of 2-furaldehyde oxime that are appropriate for the
experimental scale, avoiding excessive surplus.

e Personal Protective Equipment (PPE): Ensure all personnel handling the waste are equipped
with the appropriate PPE, including:

o Chemical splash goggles or safety glasses with side shields.
o A standard laboratory coat.

o Chemical-resistant gloves (nitrile gloves are generally sufficient for incidental contact).

Section 3: Step-by-Step Disposal Protocol

This protocol outlines a self-validating system for the collection and disposal of 2-furaldehyde
oxime waste, ensuring safety and regulatory compliance at each stage.

Step 1: Waste Segregation

Directive: Collect 2-furaldehyde oxime waste in a dedicated container. Causality: Preventing
the accidental mixing of incompatible chemicals is a critical safety measure.[11][12] Mixing with
strong acids or bases could catalyze a reaction or decomposition, while mixing with oxidizers
could create a fire hazard.[7] This waste stream must be kept separate from other organic,
agueous, or solid waste streams unless explicitly permitted by your EHS office.

Step 2: Container Selection

Directive: Use a chemically compatible, leak-proof container with a secure, screw-top lid.
Causality: The container is the primary barrier preventing environmental release and personnel
exposure. The material must not react with or be degraded by the waste. Polyethylene (HDPE)
containers are often a suitable choice. The container must be in good condition, free of cracks
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or residue from previous use.[11][12] A secure lid is mandatory to prevent spills and the release
of vapors.[12]

Step 3: Labeling the Waste Container

Directive: Immediately label the waste container before adding any waste. Causality: Proper
labeling is a cornerstone of the Resource Conservation and Recovery Act (RCRA) and OSHA
regulations.[13][14] It prevents the generation of "unknown" waste, which is costly and
hazardous to dispose of, and communicates the hazard to all laboratory personnel. The label
must be durable and contain the following information:

e The words "HAZARDOUS WASTE".[12]

o Full Chemical Name(s): "2-Furaldehyde Oxime". Do not use abbreviations or chemical
formulas.[12][13] If it is a solution, list all components and their approximate percentages.

e Principal Investigator and Laboratory Information: Your name, lab room number, and a
contact number.

Step 4: Waste Accumulation

Directive: Store the waste container in a designated Satellite Accumulation Area (SAA),
keeping it closed at all times except when adding waste. Causality: The SAA is a designated
location at or near the point of waste generation and under the control of the operator.[12][15]
Storing waste in a fume hood is a common best practice. Keeping the container sealed
prevents the release of potentially harmful vapors and protects the integrity of the waste.[11]
[12][16] Do not fill the container beyond 90% capacity (or to the shoulder) to allow for vapor
expansion and prevent splashing when moved.[11]

Step 5: Arranging for Disposal

Directive: Once the container is full or has reached your institution's time limit (e.g., 6-12
months), contact your EHS department to schedule a waste pickup. Causality: Regulatory
bodies like the EPA place strict time and volume limits on waste accumulation in SAAs.[12][15]
Prompt removal ensures compliance and minimizes the inventory of hazardous materials in the
laboratory.
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Step 6: Disposal of Empty Containers

Directive: An empty container that held 2-furaldehyde oxime must be triple-rinsed before
disposal. Causality: Residual amounts of the chemical can still pose a hazard. The "empty"
container must be managed as hazardous waste unless properly decontaminated.[15][17]

Rinse the container three times with a suitable solvent (e.g., methanol or acetone) that can
solubilize the residue.

o Crucially, collect all rinsate and dispose of it as hazardous waste in your 2-furaldehyde
oxime waste stream.[15][17]

 After triple-rinsing and air-drying, completely deface or remove the original label.[15][18]

e The clean, de-labeled container can now be disposed of in the regular trash or recycled
according to your facility's procedures.

Section 4: Visualized Disposal Workflow

The following diagram illustrates the decision-making and operational flow for the proper
disposal of 2-furaldehyde oxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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